molecular formula C13H14O3 B8476455 6,7-Dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde

6,7-Dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde

Cat. No.: B8476455
M. Wt: 218.25 g/mol
InChI Key: XNZUOUUIWHSKDI-UHFFFAOYSA-N
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Description

6,7-Dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

6,7-dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde

InChI

InChI=1S/C13H14O3/c1-15-12-6-10-4-3-9(8-14)5-11(10)7-13(12)16-2/h5-8H,3-4H2,1-2H3

InChI Key

XNZUOUUIWHSKDI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C=C(CCC2=C1)C=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-ol (208 mg, 1 mmol) in dry DMF (5 mL) was cooled in an ice bath and phosphoryl chloride (0.2 mL, 2.3 mmol) was added dropwise. The reaction mixture was heated at 90° C. for 3 hours, then cooled and treated with a cold saturated aqueous solution of sodium acetate (2 mL) and stirred at room temperature for 10 min. Water was added and the mixture was extracted with DCM. The combined organic phase was washed with brine and dried over sodium sulfate. The solvent was then removed under reduced pressure to afford 6,7-dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde as white solid (160 mg, 46%). LC-MS (ES-API); rt 8.23 min; m/z calculated for C13H14O3 [M+H]+ 219.1, found 219.0.
Quantity
208 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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